2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 2-methoxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C20H24N2O4S/c1-3-13-27(24,25)22-12-6-7-15-14-16(10-11-18(15)22)21-20(23)17-8-4-5-9-19(17)26-2/h4-5,8-11,14H,3,6-7,12-13H2,1-2H3,(H,21,23)
• InChI Key: OBHYRAWBUVVGJP-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

2-Methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide, also known as MPS-6, is an organic compound with a wide range of applications in scientific research. It is a derivative of quinoline, a heterocyclic aromatic compound found in a variety of natural products. MPS-6 is a potent inhibitor of the enzyme acetylcholinesterase (AChE) and has been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders. MPS-6 has also been used in laboratory experiments to study the effects of AChE inhibition on behavior and physiology.

Scientific Research Applications

2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders. AChE is an enzyme responsible for the breakdown of the neurotransmitter acetylcholine, which plays a key role in memory and learning. 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is a potent inhibitor of AChE and has been shown to increase acetylcholine levels in the brain, which may lead to improved cognitive function. 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has also been studied for its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Huntington's disease, as well as for its potential use as an insecticide.

Mechanism of Action

2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide works by inhibiting the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine, which plays a key role in memory and learning. 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide binds to the active site of AChE and prevents it from breaking down acetylcholine, resulting in increased levels of acetylcholine in the brain. This increase in acetylcholine levels may lead to improved cognitive function.
Biochemical and Physiological Effects
2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been shown to increase acetylcholine levels in the brain, which may lead to improved cognitive function. In addition, 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been shown to increase levels of other neurotransmitters, such as dopamine and serotonin, which may also lead to improved cognitive function. 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has also been shown to decrease levels of the stress hormone cortisol, which may lead to improved mood and reduced anxiety.

Advantages and Limitations for Lab Experiments

2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has several advantages for lab experiments. It is a potent inhibitor of AChE and has been shown to increase acetylcholine levels in the brain. In addition, 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is relatively easy to synthesize and is available commercially. However, there are some limitations to using 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide in lab experiments. For example, it has a relatively short half-life, meaning that its effects may not last long. In addition, it may cause side effects, such as nausea, dizziness, and headaches.

Future Directions

There are several potential future directions for the use of 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide. One potential direction is the development of new formulations of 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide that are more stable and have a longer half-life. Another potential direction is the use of 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide in combination with other drugs or therapies to treat neurological disorders. Additionally, further research is needed to better understand the biochemical and physiological effects of 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide. Finally, there is potential for the use of 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide in the development of new insecticides or other chemical compounds with similar effects.

Synthesis Methods

2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinoline with 2-methoxybenzoyl chloride in the presence of a base, such as sodium carbonate or potassium carbonate. The reaction takes place in an organic solvent, such as dimethylformamide (DMF) or dimethylsulfoxide (DMSO), and yields 2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide as a white solid.